Cas no 2228432-31-1 (3-(aminomethyl)-3-(3-bromo-2-methoxyphenyl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(3-bromo-2-methoxyphenyl)cyclobutan-1-ol
• CAS No: 2228432-31-1
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 6004122
• PubChem ID: 165630008
• Update Time: 2025-11-04

3-(aminomethyl)-3-(3-bromo-2-methoxyphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(3-bromo-2-methoxyphenyl)cyclobutan-1-ol
• 2228432-31-1
• EN300-1936952

• Inchi： 1S/C12H16BrNO2/c1-16-11-9(3-2-4-10(11)13)12(7-14)5-8(15)6-12/h2-4,8,15H,5-7,14H2,1H3
• InChI Key： DFRNJPQPBFDNMH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)C1(CN)CC(C1)O

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-(aminomethyl)-3-(3-bromo-2-methoxyphenyl)cyclobutan-1-ol

Comprehensive Overview of 3-(aminomethyl)-3-(3-bromo-2-methoxyphenyl)cyclobutan-1-ol (CAS No. 2228432-31-1)

The compound 3-(aminomethyl)-3-(3-bromo-2-methoxyphenyl)cyclobutan-1-ol (CAS No. 2228432-31-1) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its complex architecture, featuring a cyclobutane core substituted with an aminomethyl group and a 3-bromo-2-methoxyphenyl moiety, makes it a valuable intermediate for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a building block for small-molecule therapeutics, given its ability to modulate biological targets.

In recent years, the demand for novel heterocyclic compounds like 3-(aminomethyl)-3-(3-bromo-2-methoxyphenyl)cyclobutan-1-ol has surged due to their relevance in precision medicine and bioconjugation. The presence of both a bromine atom and a methoxy group in its structure allows for versatile chemical modifications, enabling the development of targeted therapies. This aligns with the growing trend of personalized healthcare, where tailored molecular designs are critical for addressing unmet medical needs.

From a synthetic chemistry perspective, CAS No. 2228432-31-1 exemplifies the importance of stereoselective synthesis. The cyclobutan-1-ol scaffold introduces challenges in controlling stereochemistry, a topic frequently searched by chemists in academic and industrial settings. Discussions around ring strain and conformational stability of cyclobutane derivatives often highlight this compound as a case study. Its synthesis typically involves Pd-catalyzed cross-coupling or nucleophilic substitution reactions, which are widely explored in peer-reviewed literature.

The pharmacokinetic properties of 3-(aminomethyl)-3-(3-bromo-2-methoxyphenyl)cyclobutan-1-ol are another area of active investigation. Its logP and hydrogen bonding capacity suggest moderate bioavailability, making it a candidate for central nervous system (CNS) drug development. This is particularly relevant given the rising global focus on neurodegenerative diseases and mental health disorders, where blood-brain barrier penetration is a key consideration.

Environmental and green chemistry aspects of this compound are also noteworthy. The bromo-substituted aromatic ring raises questions about sustainable halogenation methods, a hot topic in green synthesis forums. Researchers are exploring catalytic bromination techniques to minimize waste, aligning with the 12 Principles of Green Chemistry. Such efforts resonate with the increasing emphasis on eco-friendly manufacturing in the chemical industry.

In analytical chemistry, CAS No. 2228432-31-1 serves as a test subject for advanced chromatographic separation techniques. Its polar hydroxyl and amine functionalities challenge conventional HPLC and GC-MS methods, prompting innovations in stationary phase design. This ties into broader industry conversations about analytical method development for complex molecules.

The commercial landscape for 3-(aminomethyl)-3-(3-bromo-2-methoxyphenyl)cyclobutan-1-ol reflects its niche but growing importance. While not yet a bulk chemical, its appearance in custom synthesis catalogs indicates demand from contract research organizations (CROs) and academic labs. Pricing trends and supply chain resilience for such specialty chemicals are frequently analyzed in market intelligence reports.

Looking ahead, the scientific community anticipates expanded applications of this compound in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its bromine handle offers click chemistry compatibility, while the aminomethyl group enables bioconjugation – both crucial for next-generation therapeutics. These directions mirror the explosive growth in targeted protein degradation research.

For researchers working with CAS No. 2228432-31-1, proper storage conditions (typically anhydrous, under inert atmosphere) and handling protocols are essential to maintain stability. The compound's spectral data (1H/13C NMR, HRMS) and crystallographic information when available, provide critical quality control benchmarks. These practical considerations are commonly searched alongside the compound's name in chemical databases.

In conclusion, 3-(aminomethyl)-3-(3-bromo-2-methoxyphenyl)cyclobutan-1-ol represents an exciting intersection of medicinal chemistry, materials science, and synthetic methodology. Its multifaceted applications and research challenges position it as a compound worth watching in the evolving landscape of specialty chemicals and pharmaceutical intermediates.